Cas no 1190310-51-0 (5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine)

• Product Name: 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine
• CAS No: 1190310-51-0
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD12963382
• CID: 827435
• PubChem ID: 53412949
• Update Time: 2025-05-19

5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine
• 5-Chloro-3-iodo-6-azaindole
• 1H-pyrrolo[2,3-c]pyridine, 5-chloro-3-iodo-
• FCH1378941
• ST2406207
• AX8217099
• AB0032282
• X5576
• DTXSID20696641
• 1190310-51-0
• PB48072
• DS-16313
• AKOS016007852
• DB-358890
• SY111917
• MFCD12963382
• SCHEMBL16981775
• I10061
• EN300-412396

• MDL： MFCD12963382
• Inchi： 1S/C7H4ClIN2/c8-7-1-4-5(9)2-10-6(4)3-11-7/h1-3,10H
• InChI Key： INXXPKHKUUMVKX-UHFFFAOYSA-N
• SMILES： IC1=CNC2C=NC(=CC=21)Cl

Computed Properties

• Exact Mass: 277.91042
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.6

Experimental Properties

• Density: 2.156
• PSA: 28.68

5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine

Comprehensive Overview of 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine (CAS 1190310-51-0): Properties, Applications, and Research Insights

The compound 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine (CAS 1190310-51-0) is a halogenated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of the pyrrolopyridine scaffold, this compound combines a chloro-substituted pyrrole ring fused with an iodinated pyridine moiety, offering versatile reactivity for drug discovery and material science applications. Its molecular formula, C₇H₄ClIN₂, and precise halogen positioning make it a valuable intermediate for cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig protocols.

Recent studies highlight the growing demand for iodinated heterocycles like 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine in targeted therapeutics, especially in oncology and CNS disorders. The iodine atom serves as a strategic handle for radiolabeling (e.g., ¹²⁵I isotopes), aligning with trends in theranostic development. Meanwhile, the chloro group enhances electrophilic reactivity, enabling SNAr reactions for further derivatization. Researchers are actively exploring its role in kinase inhibitor design, leveraging the pyrrolopyridine core's affinity for ATP-binding sites.

From a synthetic chemistry perspective, CAS 1190310-51-0 exemplifies the rising importance of halogen-diverse building blocks in fragment-based drug design (FBDD). Its X-ray crystallography data reveals planar geometry with halogen-bonding capabilities—a hotspot in crystal engineering discussions. Environmental considerations also drive interest in green chemistry adaptations for its synthesis, with microwave-assisted and flow chemistry methods gaining traction to reduce solvent waste.

The compound's stability profile meets Lipinski's Rule of Five criteria, making it a promising candidate for bioisostere development. Patent analyses show its incorporation in BTK inhibitors and JAK-STAT modulators, reflecting industry focus on immunology applications. As AI-driven molecular modeling accelerates, datasets featuring 1190310-51-0 derivatives contribute to QSAR training for ADMET prediction algorithms.

Supply chain analytics indicate growing procurement of 5-Chloro-3-iodo-1H-pyrrolo[2,3-c]pyridine by CDMOs specializing in high-potency APIs. Storage typically requires amber vials under inert atmosphere due to potential photodegradation of the iodo group—a key consideration for quality control protocols. Analytical methods like HPLC-MS and 19F-NMR (for fluorine analogs) are routinely employed for purity verification.

Emerging applications extend to organic electronics, where its π-conjugated system shows promise in OLED materials. The scientific community continues to investigate its structure-activity relationships (SAR) through combinatorial chemistry approaches, with particular emphasis on metabolite identification studies. As regulatory frameworks evolve, proper REACH compliance documentation for CAS 1190310-51-0 remains essential for global distribution.